Cas no 1249841-10-8 (1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride
• CAS No: 1249841-10-8
• MF: C₁₀H₁₁ClN₂O₂S
• MW: 258.724539995193
• CID: 5281211
• PubChem ID: 165864386
• Update Time: 2025-06-28

1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1249841-10-8
• 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride
• EN300-681095

• Inchi： 1S/C10H11ClN2O2S/c1-7(16(11,14)15)10-12-8-5-3-4-6-9(8)13(10)2/h3-7H,1-2H3
• InChI Key： UAYANGONUSWNBM-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1=NC2C=CC=CC=2N1C)(=O)=O

Computed Properties

• Exact Mass: 258.0229765g/mol
• Monoisotopic Mass: 258.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride

Comprehensive Overview of 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride (CAS No. 1249841-10-8)

The compound 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride (CAS No. 1249841-10-8) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a benzodiazole core, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals frequently seek information on its synthesis methods, reactivity, and potential applications, aligning with the growing demand for high-performance building blocks in drug discovery.

In recent years, the interest in heterocyclic compounds like 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride has surged due to their role in developing targeted therapies and bioconjugation techniques. This compound’s sulfonyl chloride group enables efficient coupling reactions, making it a hotspot for queries related to amide bond formation and peptide modification. Its CAS No. 1249841-10-8 is often searched alongside terms like “benzodiazole derivatives” and “sulfonylation reagents”, reflecting its niche yet critical role in modern chemistry.

The physicochemical properties of 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride are pivotal for its handling and application. Its molecular weight, solubility, and stability under various conditions are frequently discussed topics, especially among researchers optimizing large-scale synthesis protocols. Notably, its compatibility with green chemistry principles has garnered attention, as industries increasingly prioritize sustainable synthetic routes.

From a mechanistic perspective, this compound’s electrophilic sulfonyl group reacts readily with nucleophiles, enabling diverse functionalizations. Searches for “benzodiazole sulfonylation” or “sulfonyl chloride applications” often highlight its utility in creating sulfonamides and sulfonate esters, key motifs in agrochemicals and materials science. Its regioselectivity and yield optimization are also common points of inquiry in academic forums.

Innovations in catalytic processes and flow chemistry have further amplified the relevance of CAS No. 1249841-10-8. Users exploring “continuous synthesis of sulfonyl chlorides” or “microwave-assisted benzodiazole reactions” will find this compound’s adaptability to advanced techniques noteworthy. Such trends underscore the intersection of traditional organic synthesis with cutting-edge process intensification strategies.

In summary, 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethane-1-sulfonyl chloride exemplifies the synergy between structural complexity and functional versatility. Its CAS No. 1249841-10-8 serves as a gateway to deeper explorations in medicinal chemistry and materials design, resonating with both academic and industrial audiences seeking next-generation synthetic tools.